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Introduction

Antimony (Sb), a metalloid of increasing environmental and industrial interest, exists in nature
as a mix of two stable isotopes: 121Sb and 123Sh. This guide focuses on the heavier stable
isotope, Antimony-123 (123Sb), providing an in-depth overview of its natural abundance,
geological and environmental distribution, and the analytical methodologies used for its
guantification. Understanding the natural occurrence and distribution of 123Sb is crucial for a
variety of scientific disciplines, including environmental science, geochemistry, and drug
development, where isotopic analysis can serve as a powerful tool for tracing sources of
contamination and understanding metabolic pathways.

Natural Abundance of Antimony-123

Antimony has two naturally occurring stable isotopes, 121Sb and 123Sh. The natural abundance
of these isotopes is remarkably constant in terrestrial materials. Antimony-123 accounts for
approximately 42.79% of the total antimony atoms in nature.[1][2]

Natural Abundance Relative Atomic

Isotope Nuclear Spin (1)
(%) Mass (Da)

121Sph 57.21 120.9038212 5/2

1235h 42.79 122.9042160 712
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Geological and Environmental Distribution

The distribution of Antimony-123 in the natural environment is intrinsically linked to the
geochemistry of the element antimony. As the isotopic ratio of antimony is relatively constant,
the concentration of 123Sb in any given environmental compartment is a direct function of the

total antimony concentration.

Geological Occurrence

The average abundance of antimony in the Earth's crust is estimated to be between 0.2 and
0.5 parts per million (ppm).[3] It is a chalcophile element, meaning it has an affinity for sulfur,
and is most commonly found in sulfide minerals.[4] While over one hundred minerals of
antimony are known, the primary ore mineral is stibnite (Sb2Ss).[3] Antimony deposits are often
associated with hydrothermal processes and are found in a variety of geological settings.[4][5]

Geological Material Typical Antimony Concentration (ppm)
Earth's Crust (average) 0.2-0.5[3]

Stibnite (Sb2S3) Up to 71.7% Sb by mass

Soils (background) 0.3 - 8.6[6]

Mine-contaminated soils Can exceed 1500[7]

Environmental Distribution

Antimony is released into the environment from both natural and anthropogenic sources.
Natural sources include the weathering of rocks and volcanic emissions. Anthropogenic
sources, which are now the dominant contributors to environmental antimony levels, include
mining and smelting operations, the combustion of fossil fuels, and the use of antimony in
various industrial applications such as flame retardants and lead-acid batteries.[4]

Once in the environment, antimony can be found in soils, sediments, water, and the
atmosphere. Its mobility and speciation are influenced by factors such as pH, redox potential,
and the presence of other chemical species. In soils and sediments, antimony tends to be
adsorbed onto clay minerals and iron and manganese oxides.[8]
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Environmental Compartment Typical Antimony Concentration
Unpolluted Soils 0.3 - 8.6 ug/qg[6]

Contaminated Soils (mining areas) >1500 pg/g[7]

Groundwater (background) <1 pg/L[8]

Surface Water (unpolluted) <1 pg/L

Air (background) <20 ng/m3[8]

Air (near industrial sources) >1000 ng/m3[8]

Experimental Protocols for Isotopic Analysis

The precise and accurate determination of antimony isotopic ratios, including the abundance of
135D, is predominantly achieved using Multicollector Inductively Coupled Plasma Mass
Spectrometry (MC-ICP-MS). This technique allows for high-precision measurements of isotope
ratios in a variety of sample matrices.

Sample Preparation and Digestion

The initial step in the analysis of solid samples such as rocks, soils, and sediments is to bring
the antimony into a liquid form. This is typically achieved through acid digestion.

o For Geological and Soil Samples: A common method involves microwave-assisted digestion
with a mixture of strong acids. A combination of nitric acid (HNOs) and hydrochloric acid
(HCI) is often used.[9][10] For more resistant matrices, a more aggressive digestion using a
mixture of nitric, hydrochloric, perchloric (HCIO4), and hydrofluoric (HF) acids may be
necessary.[10]

Chromatographic Separation

To eliminate isobaric interferences (elements with isotopes of the same mass as antimony
isotopes, such as certain isotopes of tin and tellurium) and matrix effects, antimony is typically
separated from the sample matrix prior to isotopic analysis.
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e lon-Exchange Chromatography: A widely used method involves passing the digested sample
solution through an anion-exchange resin column.[1][11][12] Antimony can be selectively
eluted from the column, effectively separating it from interfering elements.

Isotopic Measurement by MC-ICP-MS

The purified antimony fraction is then introduced into the MC-ICP-MS for isotopic analysis.

 Instrumentation: A high-resolution multicollector inductively coupled plasma mass
spectrometer is used to simultaneously measure the ion beams of 12:1Sh and 123Sh.

e Mass Bias Correction: Instrumental mass bias, which can affect the accuracy of the
measured isotope ratios, is corrected for using a standard-sample bracketing technique,
often in combination with an internal standard such as tin (Sn).[11][12]

» Hydride Generation: For samples with very low antimony concentrations, a hydride
generation (HG) system can be coupled to the MC-ICP-MS.[13][14] This technique converts
antimony in the sample to a volatile hydride (stibine, SbHs), which enhances the signal
intensity and reduces matrix effects.

Sample Preparation Separation Isotopic Analysis

Solid Sample (Rock, Soil) ‘—»‘ Acid Digestion (e.g., HNO3 + HCI) }—>‘ lon-Exchange Chromatography ‘—»‘ MC-ICP-MS }—»‘ Data Acquisition (*2'Sh, 122Sh) }—»‘ Mass Bias Correction ‘—»‘ Isotopic Ratio (12*Sh/*21Sh)

Click to download full resolution via product page

Fig. 1. Experimental workflow for antimony isotope analysis.

Logical Relationships in Antimony Distribution

The distribution of Antimony-123 in the environment is governed by a series of interconnected
processes, from its geological origins to its mobilization and transport in various environmental

systems.
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Fig. 2: Simplified pathway of antimony distribution in the environment.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b576670?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

Antimony-123 is a stable isotope of antimony with a consistent natural abundance of
approximately 42.79%. Its distribution in the environment is dictated by the geochemical
behavior of the element antimony, which is found in trace amounts in the Earth's crust and is
mobilized by both natural and anthropogenic processes. The analytical techniques for
determining the isotopic composition of antimony are well-established, with MC-ICP-MS being
the method of choice for high-precision measurements. A thorough understanding of the
natural occurrence and distribution of Antimony-123, along with the methods for its analysis, is
essential for researchers and professionals working in fields where the tracking and sourcing of
antimony are of critical importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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